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Compound of Interest

2-amino-N-
Compound Name: _
methylbenzenesulfonamide

Cat. No.: B095669

Essential Safety and Handling Guide for 2-
amino-N-methylbenzenesulfonamide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-amino-N-methylbenzenesulfonamide. The
following procedures are designed to ensure safe handling, storage, and disposal of this
chemical.

Chemical Hazards: 2-amino-N-methylbenzenesulfonamide is associated with several health
risks. It is known to cause skin and serious eye irritation, and may lead to respiratory irritation.
[1][2] Furthermore, it is suspected of causing cancer.[1] The substance is considered to have
acute oral toxicity (Category 4) and may be combustible at high temperatures.[3][4]

Personal Protective Equipment (PPE)

Effective protection against the hazards of 2-amino-N-methylbenzenesulfonamide requires
the use of appropriate personal protective equipment. The selection of PPE should be based
on a thorough risk assessment of the specific laboratory procedures being performed.
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) _ Standard/Specificati
Protection Type Equipment Purpose
on
Chemical safety OSHA 29 CFR

Eye and Face

goggles or a face
shield

1910.133 or European
Standard EN166[5][6]

To protect against

splashes and dust.

Chemical-resistant

To prevent direct skin
contact. Breakthrough

time should be

Skin gloves (e.g., nitrile, EN 374[1] )
appropriate for the
neoprene) ) )
duration of handling.
[1]
] To protect skin and
Lab coat or protective _
N/A personal clothing from

clothing

contamination.[3]

Respiratory

NIOSH/MSHA or EN
149 approved

respirator

N95 (US) or P1
(EN143) for nuisance
dust[1]

Required when
engineering controls
are insufficient or
when dust may be
generated.[1][7]

Half-face or full-face
respirator with particle

filter

Type P Filter[1]

For higher potential
exposure to dust or

aerosols.

Operational and Disposal Plans

I. Handling and Storage Protocol

o Engineering Controls: Always handle this chemical in a well-ventilated area.[1][7] The use of

a fume hood or other local exhaust ventilation is strongly recommended to minimize

inhalation exposure.[3] Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[3][6][7]

e Pre-Handling Checks: Before beginning work, ensure all necessary PPE is available and in

good condition. Check that containers are properly labeled and sealed.
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e Handling Procedures:

o

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1]

[¢]

Do not generate dust during handling.[1][5]

[¢]

When handling, do not eat, drink, or smoke.[1][6]

[e]

Wash hands thoroughly with soap and water after handling the chemical.[1][7][8]
e Storage:

o Store in original, tightly closed containers.[1][5][7]

o Keep in a cool, dry, and well-ventilated area.[2]

o Store away from incompatible materials such as strong bases and oxidizing agents.[5]
[I. Spill and Disposal Plan

e Spill Response:

[¢]

Immediately evacuate the area in case of a large spill.
o Wear full PPE, including respiratory protection, before attempting cleanup.[1]

o For Dry Spills: Use dry cleanup methods to avoid creating dust.[1] Carefully sweep or
vacuum the spilled material.

o For Wet Spills: Absorb the spill with inert material and place it into a suitable container.[1]

o Collect all waste and place it in a clean, dry, and properly labeled, sealable container for
disposal.[1][5]

o After the spill has been cleaned, wash the affected area thoroughly with water.[1]
e Disposal:

o All waste material must be disposed of as hazardous waste.
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o Recycle wherever possible or consult the manufacturer for recycling options.[1]

o Disposal must be carried out by a licensed waste disposal company in accordance with
local, state, and federal regulations.[1][3][7] Do not empty into drains.[6]

Workflow for Handling 2-amino-N-
methylbenzenesulfonamide
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Caption: Workflow for handling 2-amino-N-methylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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